6-(3,4-dimethoxyphenyl)-2-isopropylpyridazin-3(2H)-one

• IUPAC Name: 6-(3,4-dimethoxyphenyl)-2-propan-2-ylpyridazin-3-one
• InChI: InChI=1S/C15H18N2O3/c1-10(2)17-15(18)8-6-12(16-17)11-5-7-13(19-3)14(9-11)20-4/h5-10H,1-4H3
• InChI Key: HNWUITCTHFDJJR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=O)C=CC(=N1)C2=CC(=C(C=C2)OC)OC
• Molecular Formula: C15H18N2O3
• Molecular Weight: 274.31 g/mol

Description

Typically, a compound’s description includes its molecular formula, molecular weight, and structural formula. The name “6-(3,4-dimethoxyphenyl)-2-isopropylpyridazin-3(2H)-one” suggests that this compound contains a pyridazinone ring, which is a type of six-membered heterocyclic compound containing two nitrogen atoms.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It could involve studying its reactivity, stability, or how it participates in certain chemical reactions. For instance, protodeboronation is a common reaction involving boronic esters.

Scientific Research Applications

Anticancer Potential

• Findings : Several semi-synthetic derivatives exhibited higher cytotoxicity than the parent compound. Notably, 4’-O-caproylated-DMC (2b) and 4’-O-methylated-DMC (2g) displayed strong cytotoxicity against SH-SY5Y cells. .

Corrosion Inhibition

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Structure-Activity Relationship (SAR)

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Mechanism of Action

The mechanism of action is particularly relevant for biologically active compounds. It describes how the compound interacts with biological systems at the molecular level. For example, some compounds interact with enzymes like cyclin-dependent kinase 2 (CDK2).

Safety and Hazards

Safety data sheets (SDS) provide information on the safety and hazards of chemical compounds. They include information on the compound’s physical and chemical properties, potential health hazards, protective measures, and safety precautions for handling, storing, and transporting the compound.